Cas no 1934700-03-4 (3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 1934700-03-4
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6493039
• PubChem ID: 123251866
• Update Time: 2025-05-19

3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid
• 1934700-03-4
• 3-{[(benzyloxy)carbonyl]amino}-2,2-dimethylcyclobutane-1-carboxylic acid
• EN300-22934836

• Inchi： 1S/C15H19NO4/c1-15(2)11(13(17)18)8-12(15)16-14(19)20-9-10-6-4-3-5-7-10/h3-7,11-12H,8-9H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： XDGTZOCDKSXRRX-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid

Latest Research Insights on 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid (CAS: 1934700-03-4)

The compound 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid (CAS: 1934700-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique cyclobutane ring structure, combined with the benzyloxycarbonyl (Cbz) protecting group, makes it a versatile building block for the construction of constrained peptides. These peptides are increasingly recognized for their enhanced stability and target specificity compared to their linear counterparts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient solid-phase synthesis of this compound, achieving a yield of over 85% with high purity. The researchers emphasized its compatibility with standard peptide coupling reagents, such as HBTU and HATU, which facilitates its integration into automated peptide synthesis platforms. This advancement is particularly relevant for the rapid development of peptide-based drug candidates.

In addition to its synthetic utility, 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid has shown promising biological activity in preliminary screenings. A recent preclinical study indicated its potential as a modulator of protein-protein interactions (PPIs), specifically targeting the p53-MDM2 axis. The constrained cyclobutane scaffold appears to enhance binding affinity, suggesting its utility in oncology drug development.

Further investigations into the pharmacokinetic properties of derivatives of this compound are underway. Early data suggest that the incorporation of the dimethylcyclobutane moiety improves metabolic stability, addressing a common challenge in peptide therapeutics. Researchers are also exploring its application in the development of protease-resistant peptide mimics, which could expand its use in infectious disease and inflammatory disorders.

In conclusion, 3-{(benzyloxy)carbonylamino}-2,2-dimethylcyclobutane-1-carboxylic acid (CAS: 1934700-03-4) represents a valuable scaffold in modern medicinal chemistry. Its synthetic accessibility, structural rigidity, and emerging biological activities position it as a compound of interest for future drug discovery efforts. Continued research into its applications and derivatives is expected to yield further insights and therapeutic opportunities.